Cas no 53059-29-3 ([1,1'-Biphenyl]-3-amine,4'-nitro-)

• Product Name: [1,1'-Biphenyl]-3-amine,4'-nitro-
• CAS No: 53059-29-3
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 367933
• PubChem ID: 40606
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3-amine,4'-nitro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-amine,4'-nitro-
• 3-(4-nitrophenyl)aniline
• 4'-Nitro-3-biphenylamine
• 3-Amino-4'-nitrobiphenyl
• DTXSID10201122
• 3-BIPHENYLAMINE, 4'-NITRO-
• BRN 2974094
• 53059-29-3
• CHEMBL164296

• Inchi： 1S/C12H10N2O2/c13-11-3-1-2-10(8-11)9-4-6-12(7-5-9)14(15)16/h1-8H,13H2
• InChI Key： IOKXTTPVYZCVCV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 214.0743
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.16